Cas no 141133-49-5 (1H-Pyrazole-1-carboxamide,4,5-dihydro-4-(4-oxo-1(4H)-pyridinyl)-3-(4-propoxyphenyl)-N-[4-(trifluoromethoxy)phenyl]-)

1H-Pyrazole-1-carboxamide,4,5-dihydro-4-(4-oxo-1(4H)-pyridinyl)-3-(4-propoxyphenyl)-N-[4-(trifluoromethoxy)phenyl]- structure
141133-49-5 structure
Product Name:1H-Pyrazole-1-carboxamide,4,5-dihydro-4-(4-oxo-1(4H)-pyridinyl)-3-(4-propoxyphenyl)-N-[4-(trifluoromethoxy)phenyl]-
CAS No:141133-49-5
MF:C25H23F3N4O4
MW:500.469736337662
CID:1304114
Update Time:2024-08-03

1H-Pyrazole-1-carboxamide,4,5-dihydro-4-(4-oxo-1(4H)-pyridinyl)-3-(4-propoxyphenyl)-N-[4-(trifluoromethoxy)phenyl]- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole-1-carboxamide,4,5-dihydro-4-(4-oxo-1(4H)-pyridinyl)-3-(4-propoxyphenyl)-N-[4-(trifluoromethoxy)phenyl]-
    • 1H-Pyrazole-1-carboxamide, 4,5-dihydro-4-(4-oxo-1(4H)-pyridinyl)-3-(4-propoxyphenyl)-N-[4-(trifluoromethoxy)phenyl]-
    • Inchi: 1S/C25H23F3N4O4/c1-2-15-35-20-7-3-17(4-8-20)23-22(31-13-11-19(33)12-14-31)16-32(30-23)24(34)29-18-5-9-21(10-6-18)36-25(26,27)28/h3-14,22H,2,15-16H2,1H3,(H,29,34)
    • InChI Key: CCMCZNMRJHQXIY-UHFFFAOYSA-N
    • SMILES: N1(C(NC2=CC=C(OC(F)(F)F)C=C2)=O)CC(N2C=CC(=O)C=C2)C(C2=CC=C(OCCC)C=C2)=N1

Computed Properties

  • Exact Mass: 500.16729

Experimental Properties

  • Density: 1.34±0.1 g/cm3(Predicted)
  • PSA: 83.47
  • pka: 13.68±0.70(Predicted)
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